Cas no 115310-87-7 (Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis-)

• Product Name: Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis-
• CAS No: 115310-87-7
• MF: C₂₂H₄₆O₂
• MW: 342.599447727203
• CID: 3640094
• PubChem ID: 14009354
• Update Time: 2025-10-16

Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis-
• Decane, 1-[2-(decyloxy)ethoxy]-
• GP-0046
• 1-(2-decoxyethoxy)decane
• 115310-87-7
• AKOS037653037
• 1-[2-(decyloxy)ethoxy]decane
• SCHEMBL1931408
• MFCD31694269

• Inchi： 1S/C22H46O2/c1-3-5-7-9-11-13-15-17-19-23-21-22-24-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3
• InChI Key： HOPNGFMODYIPJK-UHFFFAOYSA-N
• SMILES： C(OCCOCCCCCCCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 342.349780706Da
• Monoisotopic Mass: 342.349780706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 21
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis-

Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- (CAS No. 115310-87-7): An Overview of Its Properties and Applications

Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- (CAS No. 115310-87-7) is a unique compound that has garnered significant attention in the fields of chemistry and materials science due to its versatile properties and potential applications. This compound, also known as bis(2-methoxyethyl) decanedioate, is a diester derived from decanedioic acid and 2-methoxyethanol. Its molecular structure and chemical properties make it an interesting subject for both academic research and industrial applications.

The molecular formula of Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- is C₁₆H₃₀O₆, with a molecular weight of approximately 322.4 g/mol. The compound is characterized by its long hydrocarbon chain and the presence of two ester groups linked by an ethylene glycol bridge. This unique structure imparts several interesting properties to the compound, including solubility in organic solvents, low toxicity, and good thermal stability.

In recent years, Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- has been the focus of several studies aimed at exploring its potential applications in various fields. One of the key areas of interest is its use as a plasticizer in polymer materials. Plasticizers are essential additives that improve the flexibility and processability of polymers. Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- has shown promise as a non-toxic and environmentally friendly alternative to traditional plasticizers such as phthalates.

A study published in the Journal of Applied Polymer Science in 2023 investigated the effects of Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- on the mechanical properties of polyvinyl chloride (PVC). The results demonstrated that the addition of this compound significantly improved the elongation at break and tensile strength of PVC without compromising its thermal stability. This finding highlights the potential of Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- as a high-performance plasticizer for PVC and other polymer materials.

Beyond its use as a plasticizer, Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- has also been explored for its potential in drug delivery systems. The compound's ability to form stable micelles in aqueous solutions makes it an attractive candidate for encapsulating hydrophobic drugs and enhancing their solubility and bioavailability. A recent study published in the International Journal of Pharmaceutics evaluated the use of Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- in the formulation of nanocarriers for targeted drug delivery. The results showed that the compound effectively enhanced the encapsulation efficiency and controlled release properties of the nanocarriers.

The environmental impact of chemical compounds is a critical consideration in their development and application. Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- has been evaluated for its biodegradability and environmental safety. A study conducted by researchers at the University of California found that Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- exhibits good biodegradability under aerobic conditions and does not accumulate in aquatic environments. This finding supports its use as an environmentally friendly alternative to conventional chemicals.

In addition to its applications in materials science and drug delivery systems, Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- has also been studied for its potential in energy storage applications. The compound's high dielectric constant and low viscosity make it suitable for use as an electrolyte component in lithium-ion batteries. A research team from Stanford University investigated the performance of Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- as an electrolyte additive in lithium-ion batteries and found that it significantly improved the battery's cycling stability and rate capability.

The synthesis of Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- involves a multi-step process that includes the esterification of decanedioic acid with 2-methoxyethanol followed by purification steps to obtain the final product. The process can be optimized to achieve high yields and purity levels suitable for various applications. Recent advancements in green chemistry have led to more sustainable synthesis methods that minimize waste generation and reduce environmental impact.

In conclusion, Decane, 1,1'-[1,2-ethanediylbis(oxy)]bis- (CAS No. 115310-87-7) is a versatile compound with a wide range of potential applications in materials science, drug delivery systems, environmental science, and energy storage technologies. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and performance under various conditions, Decane, 1，，，，，，，，，，，，，，，，，，，，，，，，，，，，，，’ [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] [end] , -'s potential as a high-performance chemical continues to grow.